NGD9002

• CAS No.: 666256-06-0
• Product Name: NGD9002
• Molecular Formula: C20H31N5O
• Molecular Weight: 357.5
• IUPAC Name: 5-(6-Isopropyl-2-methylaminopyridin-3-yl)-[N-(1-ethyl)propyl]-3-methoxy-6-methylpyrazine-2-amine
• Standard InChI: InChI=1S/C20H31N5O/c1-8-14(9-2)23-19-20(26-7)25-17(13(5)22-19)15-10-11-16(12(3)4)24-18(15)21-6/h10-12,14H,8-9H2,1-7H3,(H,21,24)(H,22,23)
• Standard InChIKey: WOFKFSYSTXMXQU-UHFFFAOYSA-N
• SMILES: CC1=C(C2=CC=C(C(C)C)N=C2NC)N=C(OC)C(NC(CC)CC)=N1
• Appearance: Solid powder
• Description: NGD9002 is a new generation, topology 2 selective corticotropin releasing factor-1 (CRF-1) receptor antagonist.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: NGD9002; NGD-9002; NGD 9002
• Reference: 1: Million M, Zhao JF, Luckey A, Czimmer J, Maynard GD, Kehne J, Hoffman DC, Taché Y. The newly developed CRF1-receptor antagonists, NGD 98-2 and NGD 9002, suppress acute stress-induced stimulation of colonic motor function and visceral hypersensitivity in rats. PLoS One. 2013 Sep 6;8(9):e73749. doi: 10.1371/journal.pone.0073749. eCollection 2013. PubMed PMID: 24040053; PubMed Central PMCID: PMC3765344.
• Last Modified: Aug 20 2021